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Compound of Interest

Compound Name: Caspofungin-d4

Cat. No.: B568995 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Caspofungin-d4, a

deuterated analog of the antifungal drug Caspofungin. Given that Caspofungin-d4 is primarily

used as an internal standard for the quantification of Caspofungin by GC- or LC-MS, its

solubility characteristics are critical for the preparation of stock solutions and standards in

analytical and research settings.[1] This document compiles available solubility data, outlines

the standard experimental protocols for its determination, and illustrates the parent compound's

mechanism of action.

Physicochemical Properties of Caspofungin-d4
(Acetate)
Caspofungin-d4 is the deuterated form of Caspofungin, an echinocandin antifungal agent.[2]

The acetate salt is a common formulation.
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Property Value Source

Molecular Formula C₅₂H₈₄D₄N₁₀O₁₅ ⋅ 2C₂H₄O₂ [1][3]

Formula Weight 1217.5 g/mol [1]

Purity >99% deuterated forms (d₁-d₄) [1]

Appearance A solid [1]

Solubility Data
Quantitative solubility data for Caspofungin-d4 is not widely published. However, the solubility

of its non-deuterated counterpart, Caspofungin acetate, is well-documented and serves as a

reliable proxy due to their structural similarity. Deuterium substitution has a minimal effect on

physicochemical properties like solubility.

The following table summarizes the solubility of Caspofungin (as the acetate or diacetate salt)

in various common laboratory solvents.

Solvent Solubility (mg/mL) Notes Source

DMSO (Dimethyl

sulfoxide)
~25 - [4][5]

Ethanol ~20 - [4][5]

DMF

(Dimethylformamide)
~20 - [4][5]

Water 10 Freely soluble [5][6]

Methanol Soluble Freely soluble [5][6]

PBS (pH 7.2) ~3 - [4]

Qualitative Solubility Descriptions:

Caspofungin-d4 (acetate): Slightly soluble in methanol and slightly soluble in heated water.

[1][7]
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Caspofungin (acetate): Slightly soluble in ethanol.[6]

Mechanism of Action of Caspofungin
Caspofungin exerts its antifungal effect by inhibiting a key enzyme in the fungal cell wall

synthesis pathway. This mechanism is highly specific to fungi as the target enzyme is absent in

mammalian cells.[8][9]

Target: The primary target is the enzyme β-(1,3)-D-glucan synthase.[8][10]

Action: Caspofungin non-competitively inhibits this enzyme, preventing the synthesis of β-

(1,3)-D-glucan, an essential polysaccharide that provides structural integrity to the fungal cell

wall.[8][9][10]

Result: The depletion of β-(1,3)-D-glucan weakens the cell wall, rendering the fungal cell

susceptible to osmotic stress, which ultimately leads to cell lysis and death.[10] This activity

is fungicidal against Candida species and fungistatic against Aspergillus species.[9][10]
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Caption: Mechanism of action of Caspofungin targeting fungal cell wall synthesis.

Experimental Protocols for Solubility Determination
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The most reliable and widely accepted method for determining the equilibrium solubility of a

compound is the shake-flask method.[11][12] This protocol is a foundational technique in

pharmaceutical research.

Objective: To determine the saturation concentration of Caspofungin-d4 in a specific solvent at

a controlled temperature.

Materials:

Caspofungin-d4 solid

Solvent of interest (e.g., DMSO, Ethanol, Water)

Sealed glass vials

Temperature-controlled shaker or agitator

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE, chemically inert)

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument

Calibrated analytical balance

Methodology:

Preparation of Saturated Solution: An excess amount of solid Caspofungin-d4 is added to a

known volume of the selected solvent in a sealed glass vial. The excess solid ensures that

equilibrium can be reached with the undissolved solute.[11]

Equilibration: The vial is agitated in a temperature-controlled shaker (e.g., at 25°C) for a

sufficient period (typically 24-72 hours) to ensure the solution reaches equilibrium.[11] The

time required may vary depending on the compound and solvent system.

Phase Separation: Once equilibrium is achieved, the suspension is allowed to settle. The

undissolved solid is then separated from the saturated solution. This is typically
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accomplished by centrifugation, followed by careful filtration of the supernatant through a

chemically inert syringe filter that does not absorb the solute.[11][12]

Quantification: The concentration of Caspofungin-d4 in the clear, saturated filtrate is

determined using a validated analytical method, most commonly HPLC.[11] A calibration

curve generated from standard solutions of known concentrations is used for accurate

quantification.

Data Reporting: The solubility is reported in units of mass per volume (e.g., mg/mL) or

molarity (mol/L) at the specified temperature.[11]
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Caption: Generalized workflow for the shake-flask solubility determination method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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